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Compound of Interest

Compound Name: ATX inhibitor 7

Cat. No.: B12418398

Essential Safety and Handling Guide for ATX
Inhibitor 7

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling ATX inhibitor 7. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Product Name: ATX inhibitor 7

CAS No.: 1646784-47-5[1]

Molecular Formula: C21H22F3N702[1]

Molecular Weight: 461.44[1]

Hazard Identification and GHS Classification

ATX inhibitor 7 is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed[1]
] o H400: Very toxic to aquatic
Acute aquatic toxicity 1 )
life[1]
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1

with long lasting effects[1]

Signal Word: Warning

Hazard Pictograms:

e lwialt text

e walt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling ATX inhibitor 7 to prevent
exposure.[1] The following equipment must be worn at all times in the laboratory when the

compound is being handled.

Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection

Protective gloves (e.g., Nitrile)

Prevents skin contact.

Body Protection

Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection

Suitable respirator

Required to prevent inhalation
of dust or aerosols, especially
when handling the powdered
form.[1]
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity of ATX inhibitor 7 and to
ensure a safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container.[1]

Keep in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended Storage Temperatures:
o Powder: -20°C[1]

o In solvent: -80°CJ[1]

Experimental Workflow for Handling ATX Inhibitor 7

The following diagram outlines the standard procedure for handling ATX inhibitor 7 from
receipt to disposal.
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Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

l

Prepare Workspace
(Chemical Fume Hood)

Handling
y

Retrieve ATX Inhibitor 7
from Storage (-20°C or -80°C)

l

Weighing
(in ventilated enclosure)

l

Solubilization
(as per protocol)

:

Perform Experiment

Cleanup 8vz Disposal

Decontaminate Workspace

l

Dispose of Waste
(in approved container)

:

Doff PPE

Click to download full resolution via product page

Standard operational workflow for handling ATX inhibitor 7.
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First Aid Measures

In the event of exposure, immediate action is critical.[1]

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor immediately

If Swallowed ) )

if you feel unwell. Rinse mouth.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact
Eye Contact ] ] ) ]

lenses if present. Seek immediate medical

attention.[1]

) Move the person to fresh air. If breathing is
Inhalation o ) ] ]
difficult, give oxygen. Seek medical attention.[1]

Spill and Disposal Procedures

Spill Management:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using absorbent material.

Collect the spillage and place it in a sealed container for disposal.[1]

Clean the spill area thoroughly.
Waste Disposal:

o Dispose of ATX inhibitor 7 and any contaminated materials in an approved waste disposal
plant.[1]
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« Do not allow the product to enter drains, water courses, or the soil.[1]

The following decision tree illustrates the proper disposal path for waste generated from
handling ATX inhibitor 7.

Waste Generated
(Unused compound, contaminated labware)

Is it liquid waste?
Dispose in

Sharps Container

Aqueous Waste Container Solid Chemical Waste Container

Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page

Disposal decision tree for ATX inhibitor 7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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